Cas no 1185297-68-0 (N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride)
N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N'-BENZO[1,3]DIOXOL-5-YLMETHYL-N,N-DIMETHYL-PROPANE-1,3-DIAMINE DIHYDROCHLORIDE
- (2H-1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine dihydrochloride
- n-benzo[1,3]dioxol-5-ylmethyl-n,n-dimethyl-propane-1,3-diamine dihydrochloride
- N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride
-
- Inchi: 1S/C13H20N2O2.2ClH/c1-15(2)7-3-6-14-9-11-4-5-12-13(8-11)17-10-16-12;;/h4-5,8,14H,3,6-7,9-10H2,1-2H3;2*1H
- InChI Key: ODQBGUYMRNLFPP-UHFFFAOYSA-N
- SMILES: Cl.Cl.O1COC2=CC=C(C=C12)CNCCCN(C)C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 224
- Topological Polar Surface Area: 33.7
N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011426-1g |
N'-Benzo[1,3]dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine dihydrochloride |
1185297-68-0 | 1g |
6144CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011426-1g |
N'-Benzo[1,3]dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine dihydrochloride |
1185297-68-0 | 1g |
6144.0CNY | 2021-07-05 | ||
| TRC | B601023-10mg |
N'-Benzo[1,3]dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride |
1185297-68-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B601023-50mg |
N'-Benzo[1,3]dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride |
1185297-68-0 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B601023-100mg |
N'-Benzo[1,3]dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride |
1185297-68-0 | 100mg |
$ 210.00 | 2022-06-07 | ||
| A2B Chem LLC | AY10556-1g |
N'-Benzo[1,3]dioxol-5-ylmethyl-N,N-dimethyl-propane-1 |
1185297-68-0 | 1g |
$495.00 | 2024-04-20 |
N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride
N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride (CAS No. 1185297-68-0): A Comprehensive Overview in Modern Chemical Biology
N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride, identified by its CAS number 1185297-68-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and molecular interactions. The presence of a benzo[1,3]dioxol-5-ylmethyl group combined with a dimethylpropane-1,3-diamine core suggests versatile chemical reactivity and binding capabilities, making it a subject of interest for medicinal chemists and biologists.
The structural motif of N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride is reminiscent of several bioactive scaffolds that have been explored in the development of therapeutic agents. The benzo[1,3]dioxol ring, also known as the tetrahydrothiophene oxide or thioxanthene backbone, is a common feature in natural products and synthetic drugs due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. This structural element has been implicated in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.
In recent years, there has been a surge in research focusing on the development of small molecules that can modulate protein-protein interactions (PPIs) and other macromolecular targets. The diamine moiety in N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride provides multiple hydrogen bond donors and acceptors, which can be leveraged to design molecules that interact with specific protein surfaces. Such interactions are crucial for developing drugs that can interfere with disease-causing pathways without affecting other biological processes.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The benzo[1,3]dioxol ring can serve as a recognition element that binds to specific residues on a target protein, while the diamine group can be further functionalized to enhance binding affinity or modulate selectivity. This dual functionality makes N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride an attractive candidate for structure-based drug design (SBDD) approaches.
Recent studies have highlighted the importance of understanding the three-dimensional structure of biological targets at an atomic level to design effective inhibitors. Computational methods such as molecular dynamics simulations and docking studies have been instrumental in predicting how small molecules like N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride interact with their targets. These computational tools have enabled researchers to identify key binding residues and optimize the compound's structure for improved potency and selectivity.
The dihydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Solubility plays a pivotal role in drug formulation and delivery systems, as it affects bioavailability and therapeutic efficacy. By forming a dihydrochloride salt, the compound's solubility profile is significantly improved, making it more suitable for various pharmacokinetic studies and clinical trials.
In the context of modern drug discovery, there is a growing emphasis on developing multifunctional compounds that can address multiple aspects of a disease simultaneously. The structural features of N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride suggest its potential as a multifunctional scaffold. For instance, the benzo[1,3]dioxol ring could interact with one part of a target protein while the diamine group engages with another site. This dual interaction could lead to synergistic effects that enhance therapeutic outcomes.
The compound's potential applications extend beyond traditional drug development. It has shown promise as an intermediate in synthesizing more complex molecules with tailored properties. The benzo[1,3]dioxol core can be further modified through various chemical reactions to introduce additional functional groups or alter electronic properties. This flexibility makes N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride a valuable building block for medicinal chemists exploring new chemical space.
The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzo[1,3]dioxol ring efficiently. These advanced synthetic strategies not only improve yield but also minimize unwanted byproducts, ensuring high purity levels essential for pharmaceutical applications.
Efforts are ongoing to explore the biological activity of derivatives of N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride. Initial studies have hinted at its potential as an inhibitor of certain enzymes implicated in metabolic disorders and cancer pathways. Further research is needed to elucidate its exact mechanism of action and assess its therapeutic potential in preclinical models.
The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds are designed and evaluated. Predictive models can now forecast the binding affinity and ADME (Absorption Distribution Metabolism Excretion) properties of molecules like N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride before they are synthesized. This approach accelerates the drug development process by allowing researchers to prioritize promising candidates based on computational data.
In conclusion, N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1, 3-diamine Dihydrochloride (CAS No. 1185297- 68 -0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for drug design with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an important role in the development of next-generation therapeutics.
1185297-68-0 (N'-Benzo1,3dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)